N-(5-((4-(trifluoromethyl)benzyl)thio)-1,3,4-thiadiazol-2-yl)thiophene-2-carboxamide

• IUPAC Name: N-[5-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-1,3,4-thiadiazol-2-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C15H10F3N3OS3/c16-15(17,18)10-5-3-9(4-6-10)8-24-14-21-20-13(25-14)19-12(22)11-2-1-7-23-11/h1-7H,8H2,(H,19,20,22)
• InChI Key: YEJSJLHECBBSGR-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)NC2=NN=C(S2)SCC3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C15H10F3N3OS3
• Molecular Weight: 401.5 g/mol

Description

The compound “N-(5-((4-(trifluoromethyl)benzyl)thio)-1,3,4-thiadiazol-2-yl)thiophene-2-carboxamide” is a complex organic molecule that contains several functional groups, including a thiophene ring, a thiadiazole ring, a trifluoromethyl group, and a carboxamide group. These types of compounds are often synthesized for their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiophene and thiadiazole rings suggests that the compound may have a planar structure, while the trifluoromethyl group could add some steric bulk.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group could increase its lipophilicity, which could affect its solubility and its ability to cross biological membranes.

Scientific Research Applications

Antimicrobial Activity

• Researchers have investigated the antimicrobial potential of this compound against planktonic and biofilm-embedded microbial cells. .

Hybrid Antimicrobials

• Combining the effect of two or more agents can enhance antibacterial efficacy. The compound’s structure suggests it could be part of hybrid antimicrobials. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some thiophene derivatives have been studied for their antimicrobial activity.

Future Directions

Future research on this compound could involve studying its biological activity, optimizing its synthesis, and investigating its potential uses.